Cas no 1806181-80-5 (2-Methoxy-4-methyl-6-(trifluoromethoxy)pyridine-3-sulfonamide)
2-Methoxy-4-methyl-6-(trifluoromethoxy)pyridine-3-sulfonamide Chemical and Physical Properties
Names and Identifiers
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- 2-Methoxy-4-methyl-6-(trifluoromethoxy)pyridine-3-sulfonamide
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- Inchi: 1S/C8H9F3N2O4S/c1-4-3-5(17-8(9,10)11)13-7(16-2)6(4)18(12,14)15/h3H,1-2H3,(H2,12,14,15)
- InChI Key: KLDAAUIFLRXLBH-UHFFFAOYSA-N
- SMILES: S(C1C(=NC(=CC=1C)OC(F)(F)F)OC)(N)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 381
- XLogP3: 1.6
- Topological Polar Surface Area: 99.9
2-Methoxy-4-methyl-6-(trifluoromethoxy)pyridine-3-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029086185-1g |
2-Methoxy-4-methyl-6-(trifluoromethoxy)pyridine-3-sulfonamide |
1806181-80-5 | 97% | 1g |
$1,445.30 | 2022-03-31 |
2-Methoxy-4-methyl-6-(trifluoromethoxy)pyridine-3-sulfonamide Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on 2-Methoxy-4-methyl-6-(trifluoromethoxy)pyridine-3-sulfonamide
2-Methoxy-4-methyl-6-(trifluoromethoxy)pyridine-3-sulfonamide: A Comprehensive Overview
The compound with CAS No. 1806181-80-5, known as 2-Methoxy-4-methyl-6-(trifluoromethoxy)pyridine-3-sulfonamide, is a highly specialized organic molecule that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with various substituents, including a methoxy group, a methyl group, a trifluoromethoxy group, and a sulfonamide functional group. The combination of these groups imparts distinctive chemical properties, making it a valuable compound for both research and industrial applications.
Recent studies have highlighted the potential of 2-Methoxy-4-methyl-6-(trifluoromethoxy)pyridine-3-sulfonamide in the development of advanced materials. Researchers have explored its role as a precursor in the synthesis of novel polymers and high-performance composites. The sulfonamide group, in particular, has been shown to enhance the thermal stability and mechanical properties of materials derived from this compound. This makes it an attractive candidate for applications in aerospace, automotive industries, and electronic devices where durability and heat resistance are critical.
In addition to its material science applications, 2-Methoxy-4-methyl-6-(trifluoromethoxy)pyridine-3-sulfonamide has also been investigated for its potential in pharmaceuticals. The trifluoromethoxy group is known to confer high lipophilicity and bioavailability to molecules, which are desirable traits in drug design. Recent research has focused on its ability to act as an intermediate in the synthesis of bioactive compounds targeting various therapeutic areas, including cancer and inflammatory diseases. The methoxy and methyl groups further enhance the molecule's versatility, allowing for fine-tuning of its pharmacokinetic properties.
The synthesis of 2-Methoxy-4-methyl-6-(trifluoromethoxy)pyridine-3-sulfonamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyridine ring through cyclization reactions, followed by selective substitution to introduce the various functional groups. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in achieving high yields and purity levels. These advancements in synthetic methodology have significantly improved the scalability of the compound's production, making it more accessible for large-scale applications.
From an environmental perspective, 2-Methoxy-4-methyl-6-(trifluoromethoxy)pyridine-3-sulfonamide has been studied for its biodegradability and eco-friendly properties. Initial findings suggest that under certain conditions, the compound can undergo enzymatic degradation, reducing its environmental footprint. This is particularly important given the increasing emphasis on sustainable chemistry practices across industries.
In conclusion, 2-Methoxy-4-methyl-6-(trifluoromethoxy)pyridine-3-sulfonamide (CAS No. 1806181-80-5) stands out as a versatile and innovative compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application research, positions it as a key player in the development of next-generation materials and pharmaceuticals. As research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.
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